Cas no 326612-11-7 (4-(3,4-Dimethoxyphenyl)-3,3-difluoro-1-[3-(trifluoromethyl)phenyl]azetidin-2-one)

• Product Name: 4-(3,4-Dimethoxyphenyl)-3,3-difluoro-1-[3-(trifluoromethyl)phenyl]azetidin-2-one
• CAS No: 326612-11-7
• MF: C₁₈H₁₄F₅NO₃
• MW: 387.300682544708
• CID: 5970553
• PubChem ID: 3562735
• Update Time: 2025-06-14

4-(3,4-Dimethoxyphenyl)-3,3-difluoro-1-[3-(trifluoromethyl)phenyl]azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS034453350
• Z56778370
• 4-(3,4-dimethoxyphenyl)-3,3-difluoro-1-[3-(trifluoromethyl)phenyl]azetidin-2-one
• 326612-11-7
• EN300-26608758
• 4-(3,4-Dimethoxyphenyl)-3,3-difluoro-1-[3-(trifluoromethyl)phenyl]azetidin-2-one

• Inchi： 1S/C18H14F5NO3/c1-26-13-7-6-10(8-14(13)27-2)15-17(19,20)16(25)24(15)12-5-3-4-11(9-12)18(21,22)23/h3-9,15H,1-2H3
• InChI Key： BQCBEBAZPAWGBX-UHFFFAOYSA-N
• SMILES： FC1(C(N(C2C=CC=C(C(F)(F)F)C=2)C1C1C=CC(=C(C=1)OC)OC)=O)F

Computed Properties

• Exact Mass: 387.08938412g/mol
• Monoisotopic Mass: 387.08938412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.8Ų

Additional information on 4-(3,4-Dimethoxyphenyl)-3,3-difluoro-1-[3-(trifluoromethyl)phenyl]azetidin-2-one

Recent Advances in the Study of 4-(3,4-Dimethoxyphenyl)-3,3-difluoro-1-[3-(trifluoromethyl)phenyl]azetidin-2-one (CAS: 326612-11-7)

In recent years, the compound 4-(3,4-Dimethoxyphenyl)-3,3-difluoro-1-[3-(trifluoromethyl)phenyl]azetidin-2-one (CAS: 326612-11-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidin-2-one derivative, characterized by its unique structural features including difluoro and trifluoromethyl substituents, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of drug discovery and development.

One of the key areas of research has been the synthesis and structural modification of this compound to enhance its pharmacological properties. Recent publications have reported improved synthetic routes that yield higher purity and better scalability, which are critical for its potential commercialization. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the synthesized compound. These methodological advancements have paved the way for more efficient production and characterization of 326612-11-7, facilitating further preclinical and clinical studies.

In terms of biological activity, 4-(3,4-Dimethoxyphenyl)-3,3-difluoro-1-[3-(trifluoromethyl)phenyl]azetidin-2-one has demonstrated notable efficacy in targeting specific enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, recent in vitro and in vivo studies have highlighted its inhibitory effects on key signaling molecules such as NF-κB and STAT3, which are often dysregulated in cancer and autoimmune diseases. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory and anti-cancer agents.

Furthermore, pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profiles of 326612-11-7. Researchers have observed favorable bioavailability and metabolic stability, which are essential attributes for its progression into clinical trials. However, challenges such as potential toxicity and off-target effects remain to be addressed through further optimization and rigorous safety assessments.

The therapeutic potential of this compound is also being explored in combination therapies. Preliminary data indicate synergistic effects when 4-(3,4-Dimethoxyphenyl)-3,3-difluoro-1-[3-(trifluoromethyl)phenyl]azetidin-2-one is co-administered with existing chemotherapeutic agents, enhancing their efficacy while minimizing adverse effects. Such combinatorial approaches could revolutionize treatment paradigms for complex diseases, offering new hope for patients with limited therapeutic options.

In conclusion, the ongoing research on 326612-11-7 underscores its versatility and promise as a multifaceted therapeutic agent. While significant progress has been made in understanding its chemical and biological properties, further studies are warranted to fully unlock its potential. The integration of computational modeling, high-throughput screening, and translational research will be pivotal in advancing this compound from the bench to the bedside. As the scientific community continues to unravel its mechanisms and applications, 4-(3,4-Dimethoxyphenyl)-3,3-difluoro-1-[3-(trifluoromethyl)phenyl]azetidin-2-one stands as a compelling candidate for future drug development initiatives.